(R)-2,2,2-Trifluoro-1-(3-fluoro-phenyl)-ethylamine

• IUPAC Name: (1R)-2,2,2-trifluoro-1-(3-fluorophenyl)ethanamine
• InChI: InChI=1S/C8H7F4N/c9-6-3-1-2-5(4-6)7(13)8(10,11)12/h1-4,7H,13H2/t7-/m1/s1
• InChI Key: AQLUZXCGYNIEGH-SSDOTTSWSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(C(F)(F)F)N
• Isomeric SMILES: C1=CC(=CC(=C1)F)[C@H](C(F)(F)F)N
• Molecular Formula: C8H7F4N
• Molecular Weight: 193.14 g/mol

Description

(R)-2,2,2-Trifluoro-1-(3-fluoro-phenyl)-ethylamine, also known as TFEA, is a chemical compound that has gained attention in the scientific community due to its potential applications in drug development and medicinal chemistry.

Mechanism of Action

The mechanism of action of (R)-2,2,2-Trifluoro-1-(3-fluoro-phenyl)-ethylamine is not fully understood, but it is believed to act as a nucleophile in certain reactions. This compound has been shown to undergo nucleophilic substitution reactions with electrophiles, suggesting that it may be involved in the synthesis of complex molecules.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in vitro and in vivo, making it a safe compound for laboratory experiments. However, its biochemical and physiological effects are not well understood. One study found that this compound can inhibit the growth of certain cancer cells, but further research is needed to understand the underlying mechanisms.

Advantages and Limitations for Lab Experiments

(R)-2,2,2-Trifluoro-1-(3-fluoro-phenyl)-ethylamine has several advantages for laboratory experiments, including its high yield and purity, low toxicity, and potential applications in drug development and medicinal chemistry. However, its limitations include its limited solubility in certain solvents and its high cost.

Future Directions

There are several potential future directions for the study of (R)-2,2,2-Trifluoro-1-(3-fluoro-phenyl)-ethylamine. One area of research could focus on its anti-inflammatory properties and potential use in the treatment of inflammatory diseases. Another area of research could explore its potential applications in the synthesis of complex molecules and pharmaceuticals. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.

Scientific Research Applications

(R)-2,2,2-Trifluoro-1-(3-fluoro-phenyl)-ethylamine has been studied for its potential applications in drug development and medicinal chemistry. One study found that this compound can act as a chiral auxiliary in the asymmetric synthesis of β-amino acids, which are important building blocks in the synthesis of pharmaceuticals. This compound has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.